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Compound of Interest

3-lodo-6-nitro-1-(tetrahydro-2H-
Compound Name:

pyran-2-yl)-1H-indazole
CAS No.: 886230-74-6

Cat. No.: B1323347

Get Quote

Compound Identity & Significance

e I[UPAC Name: 3-lodo-6-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole[1][2][3][4][5][6]
« CAS Number: 886230-74-6[1][2][4][7]
¢ Molecular Formula: C12H12IN303[2][7]
» Molecular Weight: 373.15 g/mol [2][7]

e Role: Synthetic intermediate. The C3-iodine serves as a handle for palladium-catalyzed
cross-coupling (e.g., Heck, Suzuki), while the N1-THP group protects the indazole nitrogen
from unwanted side reactions.

Synthesis Context (Origin of Spectral Signals)

Understanding the synthesis is crucial for interpreting the spectrum, particularly for identifying
solvent residuals (DMF, DCM) or impurities (unreacted DHP, TsOH).
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Primary Route (Patent WO2006048745A1):
 lodination: 6-Nitroindazole is iodinated (I12/KOH or NIS) to form 3-iodo-6-nitroindazole.

o Protection: The intermediate is reacted with 3,4-dihydro-2H-pyran (DHP) in the presence of
an acid catalyst (e.g., methanesulfonic acid or p-TsOH) in CH2Clz or THF.[3]

6-Nitroindazole > lodination > 3-lodo-6-nitroindazole > THP Protection Target Compound
(CAS 7597-18-4) (12, KOH, DMF) (CAS 70315-70-7) (DHP, H+, DCM) (CAS 886230-74-6)

Click to download full resolution via product page

Figure 1: Synthetic pathway yielding the target compound, highlighting precursors that may
appear as trace impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy
N1H NMR Data (300/400 MHz, DMSO-ds)

The spectrum is characterized by three distinct aromatic signals (indazole core) and the
aliphatic multiplets of the THP protecting group.
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Remaining
methylene

protons.

Interpretation Notes:

e H-7 Shift: The singlet at ~8.79 ppm is diagnostic. In 6-nitroindazoles, the proton at position 7
is heavily deshielded by the nitro group. The N1-THP group further influences this
environment compared to the free NH.

e THP Chiral Center: The THP group introduces a chiral center at the N1 attachment point,
making the protons on the THP ring diastereotopic (complex multiplets).

e Solvent: DMSO-ds is preferred for solubility; in CDCls, shifts may move upfield by 0.1-0.2
ppm.

A13C NMR Data (75/100 MHz, DMSO-ds)

Predicted and literature-consistent values.
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Carbon Shift (8, ppm) Assignment
C-NO:z: Deshielded ipso
C-6 146.5
carbon.
C-7a 140.2 Bridgehead: Junction near N1.
C-3a 126.5 Bridgehead: Junction near C3.
CH: Aromatic (adjacent to
C-7 116.0
NO2).
CH: Aromatic (adjacent to
C-5 118.5
NOz2).
C-4 122.0 CH: Aromatic.

C-I: Carbon attached to lodine
C-3 95.0-100.0 is significantly shielded (Heavy
Atom Effect).

c-1 84.5 THP Anomeric: N-CH-O.

C-6' 67.0 THP Ether: O-CHe..

THP Backbone: CHz carbons
(C2', C3', C4, Ch.

THP 22.0-30.0

Mass Spectrometry (MS)[6]

¢ lonization Mode: Electrospray lonization (ESI), Positive Mode (+).
e Parent lon:

o [M+H]*: m/z 374.0

o [M+Na]*: m/z 396.0

« |sotopic Pattern: lodine (*27) is monoisotopic. Unlike Chloro- or Bromo- analogs, there is no
significant M+2 peak.

Fragmentation Pathway (ESI-MS/MS):
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e Loss of THP: The weakest bond is the N1-C(THP) bond. In-source fragmentation often yields
the deprotected cation.

o m/z 374 - 290 (Loss of dihydropyran, -84 Da).
e Loss of NO2: Common in nitroaromatics.

o m/z 290 - 244 (Loss of NOz, -46 Da).
» Loss of lodine: Radical loss or HI elimination.

o m/z 290 - 163 (Loss of |, -127 Da).

DHP (84 Da)

[M - THP + H]+
m/z 290
(Base Peak)

[M - THP - NO2]+
m/z 244

Click to download full resolution via product page

Figure 2: Proposed ESI-MS fragmentation pathway. The loss of the THP group (m/z 290) is the
most prominent diagnostic fragment.

Infrared (IR) Spectroscopy

e Method: FT-IR (ATR or KBr pellet).
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» Key Diagnostic Bands:
o NO2 Asymmetric Stretch: 1525 — 1535 cm~1 (Strong).
o NO2 Symmetric Stretch: 1340 — 1350 cm~1 (Strong).
o C=N Stretch: 1610 — 1620 cm~1 (Indazole ring).
o C-H Aliphatic: 2850 — 2950 cm~* (THP methylene groups).

o Absence of N-H: No broad band at 3200-3400 cm~! (confirms successful THP protection
of the N1 position).

Experimental Protocol for Analysis

To validate the spectral data in your own laboratory, follow this standard operating procedure
(SOP):

o Sample Preparation (NMR):
o Dissolve ~5-10 mg of the yellow solid in 0.6 mL of DMSO-de (99.9% D).

o Ensure the solution is clear; filter if suspended solids remain (indicates inorganic salts
from synthesis).

e Instrument Parameters:

o 1H: 16 scans, 1 second relaxation delay.

o 13C: 1024 scans minimum (due to quaternary carbons C-l and C-NOz2).
e Quality Control Criteria:

o Purity Check: Integration of the THP anomeric proton (5.9 ppm) must match the aromatic
H7 (8.79 ppm) in a 1:1 ratio.

o Impurity Limits: Check for DHP signals (approx. 4.6 and 6.3 ppm) or residual DMF (2.73,
2.89, 7.95 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1323347?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

